(-)-3-(Trifluoroacetyl)camphor
Overview
Description
Camphor is an organic compound with a somewhat musty aroma, used for many centuries as a component of incense and as a medicinal . It has been used as a plasticizer for cellulose nitrate and as an insect repellent, particularly for moths . The molecular formula is C10H16O . A novel fluorescent probe CDA, synthesized via a facile derivatization from natural and renewable camphor, exhibited aggregation-induced emission (AIE) characteristics in mixed aqueous media .
Synthesis Analysis
Trifluoroacetylation is a reaction in organic synthesis that is important for the construction of trifluoromethylated compounds . It is commonly employed for the protection of functional groups (amines, alcohols, thiols), and may be a useful tool for the further introduction of a trifluoroacetyl group into an organic molecule .Molecular Structure Analysis
Camphor is known as Cinnamomum camphora and has a chemical formula of C10H16O . This volatile compound consists of three interconnected rings of atoms, forming a structure known as a tricyclic molecule .Chemical Reactions Analysis
The trifluoroacetylation reaction in organic synthesis is important for the construction of trifluoromethylated compounds . Its application is mainly in the synthesis of trifluoromethyl-heterocycles such as benzothiadiazines, pyrazoles, benzodiazepines, thieno-thiazines, isoxazoles, and pyrimidines .Physical And Chemical Properties Analysis
Camphor is a white, crystalline substance with a strong, aromatic odor and a pungent, somewhat bitter taste . It is a white, waxy solid that melts at about 178°–179° C (352°–354° F) .Scientific Research Applications
Fluorescent Probe for Hydrazine Detection
A novel fluorescent probe CDA, synthesized from natural and renewable camphor, exhibited aggregation-induced emission (AIE) characteristics in mixed aqueous media . The fluorescent aggregates showed an enhanced fluorescence response toward hydrazine (N2H4). The response time of CDA aggregates for detecting N2H4 was within 20 seconds, and the detection limit was 2.26 ppb, which is far lower than the U.S. Environmental Protection Agency (EPA) standard (10 ppb) .
Application in Living Cells
The same fluorescent probe CDA was also applied to detect gaseous and aqueous N2H4 . The cell imaging experiments demonstrated that probe CDA could be employed to visualize N2H4 in living organisms .
Organic Amine Vapour Detection
A series of fluorescent probes with trifluoroacetyl as the reactive unit and aromatic moieties including anthracene (ANT–TFA), pyrene (PY–TFA) and triphenylamine (TPA–TFA) unit as fluorophores have been designed for highly reversible, sensitive and efficient amine detection . The aromatic unit could significantly tune the reactivity and fluorescent property of the probe .
Preparation of Mothballs
Camphor is used in the preparation of mothballs .
Plasticizer for Nitrocellulose
Camphor acts as a plasticizer for nitrocellulose .
Ingredient for Fireworks and Explosive Munitions
Camphor is an ingredient for fireworks and explosive munitions .
Treatment of Sprains, Swellings and Inflammation
Camphor is useful in the treatment of sprains, swellings and inflammation .
Synthesis of Carbon Nanotubes
Camphor is used to synthesize carbon nanotubes by chemical vapor deposition process .
Safety and Hazards
Future Directions
The rational design of functionalized lignin-based materials will lead to a rich family of hybrid functional carbon materials with various applications toward a green and sustainable future . A series of fluorescent probes with trifluoroacetyl as the reactive unit and aromatic moieties including anthracene (ANT–TFA), pyrene (PY–TFA) and triphenylamine (TPA–TFA) unit as fluorophores have been designed for highly reversible, sensitive and efficient amine detection .
properties
IUPAC Name |
1,7,7-trimethyl-3-(2,2,2-trifluoroacetyl)bicyclo[2.2.1]heptan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F3O2/c1-10(2)6-4-5-11(10,3)8(16)7(6)9(17)12(13,14)15/h6-7H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISLOIHOAZDSEAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC1(C(=O)C2C(=O)C(F)(F)F)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50334625 |
Source
|
| Record name | (-)-3-(Trifluoroacetyl)camphor | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50334625 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(-)-3-(Trifluoroacetyl)camphor | |
CAS RN |
207742-84-5, 51800-98-7 |
Source
|
| Record name | (-)-3-(Trifluoroacetyl)camphor | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50334625 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1R)-1,7,7-trimethyl-3-(trifluoroacetyl)bicyclo[2.2.1]heptan-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.192 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | (-)-3-(Trifluoroacetyl)camphor | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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